Cas no 133415-15-3 (4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester)

4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester structure
133415-15-3 structure
Product Name:4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester
CAS No:133415-15-3
MF:C12H11NO2S
MW:233.286241769791
CID:1233088
PubChem ID:14740199
Update Time:2025-08-05

4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester
    • methyl 2-methyl-5-phenylthiazole-4-carboxylate
    • CS-0337788
    • DB-343266
    • VS-10680
    • PWSNIVMZHJOKSE-UHFFFAOYSA-N
    • STL314291
    • methyl 2-methyl-5-phenyl-1,3-thiazole-4-carboxylate
    • 2-Methyl-5-phenyl-thiazole-4-carboxylic Acid Methyl Ester
    • BBL031690
    • starbld0015579
    • 133415-15-3
    • AKOS005211093
    • SCHEMBL496791
    • 5-Phenyl-2-methyl-thiazole-4-carboxylic acid methyl ester
    • Inchi: 1S/C12H11NO2S/c1-8-13-10(12(14)15-2)11(16-8)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key: PWSNIVMZHJOKSE-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(C(=O)OC)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 233.05113
  • Monoisotopic Mass: 233.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 380.7±30.0 °C at 760 mmHg
  • Flash Point: 184.1±24.6 °C
  • PSA: 39.19
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Thiazolecarboxylic acid, 2-methyl-5-phenyl-, methyl ester Security Information

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